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Compound of Interest

Compound Name: 2-Methyl-2-pentene

Cat. No.: B165383 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Methyl-2-pentene in a laboratory setting. The information

is intended for researchers, scientists, and drug development professionals to ensure safe and

compliant use of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Methyl-2-pentene is a highly flammable liquid and vapor that may be fatal if swallowed and

enters airways.[1] It can also cause skin and eye irritation.[2] Adherence to proper PPE is

mandatory to minimize exposure risk.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[1][2][3]

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber).[1]

[2][3]

Prevents skin contact, which

can cause irritation.[2]

Skin and Body Protection

Flame-retardant antistatic

protective clothing and

impervious lab coat.[2]

Protects against accidental

skin contact and fire hazards.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4] If ventilation is inadequate,

a full-face respirator with

appropriate cartridges (e.g.,

type ABEK) should be used.[1]

[2]

Prevents inhalation of vapors,

which can cause respiratory

tract irritation.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Methyl-2-pentene.

Property Value Source

Molecular Formula C₆H₁₂ [2]

Molecular Weight 84.16 g/mol [2]

Boiling Point 67 °C (153 °F)

Melting Point -135 °C (-211 °F)

Flash Point -27 °C (-16.6 °F) (closed cup)

Density 0.69 g/mL at 25 °C (77 °F)

Vapor Pressure 267 mmHg at 100 °C (212 °F)
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Operational Plan: Step-by-Step Chemical Handling
This section outlines the procedural steps for the safe handling of 2-Methyl-2-pentene from

preparation to disposal.

3.1. Preparation and Handling:

Pre-Handling Check: Before handling, ensure that a safety shower and eyewash station are

readily accessible.[5]

Ventilation: Always handle 2-Methyl-2-pentene in a well-ventilated area or within a chemical

fume hood to minimize vapor inhalation.[4]

Ignition Sources: This chemical is highly flammable.[1][2] Eliminate all potential ignition

sources, including open flames, sparks, and hot surfaces.[1][2][3] Use explosion-proof

electrical equipment and non-sparking tools.[3][6]

Grounding: Ground and bond containers when transferring the material to prevent static

electricity discharge.[3][6]

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

above before opening the container.

Container Handling: Keep the container tightly closed when not in use.[1] Store in a cool, dry,

and well-ventilated area away from incompatible materials such as strong oxidizing agents.

[5][6]

3.2. In Case of a Spill:

Immediate Action: Evacuate personnel from the immediate area and remove all ignition

sources.[2]

Ventilation: Ensure adequate ventilation of the spill area.

Containment: Prevent the spill from entering drains or waterways.[1][2]

Absorption: For small spills, absorb with an inert, non-combustible material such as sand,

earth, or vermiculite.[1][5]
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Collection: Collect the absorbed material using non-sparking tools and place it into a

suitable, labeled container for disposal.[5][6]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by

washing with soap and water.

3.3. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and seek immediate medical attention.[1]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with plenty of soap and water.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[3]

If Swallowed: Do NOT induce vomiting.[1] Seek immediate medical attention.

Disposal Plan
All waste materials containing 2-Methyl-2-pentene must be handled as hazardous waste.

Waste Collection: Collect all waste, including contaminated absorbent materials and

disposable PPE, in a clearly labeled, sealed container.

Storage: Store waste containers in a designated, well-ventilated area away from ignition

sources and incompatible materials.

Disposal: Dispose of the chemical waste through a licensed professional waste disposal

service in accordance with all applicable federal, state, and local regulations.[2] Do not

dispose of it down the drain.[3]

Workflow for Handling 2-Methyl-2-pentene
The following diagram illustrates the logical workflow for the safe handling of 2-Methyl-2-
pentene.
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Caption: Workflow for the safe handling of 2-Methyl-2-pentene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chemicalbook.com/msds/2-methyl-2-pentene.pdf
https://dept.harpercollege.edu/chemistry/msds/Methyl-2-pentene%203-.pdf
https://www.synerzine.com/docs/sds/W1384%20SDS%20(US-English).pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=m24710%20%20sds%20%20062123.pdf
https://pim-resources.coleparmer.com/sds/17842.pdf
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://www.benchchem.com/product/b165383#personal-protective-equipment-for-handling-2-methyl-2-pentene
https://www.benchchem.com/product/b165383#personal-protective-equipment-for-handling-2-methyl-2-pentene
https://www.benchchem.com/product/b165383#personal-protective-equipment-for-handling-2-methyl-2-pentene
https://www.benchchem.com/product/b165383#personal-protective-equipment-for-handling-2-methyl-2-pentene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165383?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

